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Compound of Interest

Compound Name: Bromine-82

Cat. No.: B1211341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Bromine-82 (⁸²Br) as a

radiotracer in environmental studies. This document outlines the key applications, detailed

experimental protocols, data presentation standards, and essential safety procedures.

Introduction to Bromine-82 as an Environmental
Tracer
Bromine-82 is a gamma-emitting radioisotope with a half-life of 35.3 hours, making it a suitable

tracer for short-to-medium term environmental investigations.[1][2] Its chemical behavior,

typically as the bromide ion (Br⁻), mimics that of chloride, a common natural component of

water, rendering it an effective tracer for water movement. Advantages of ⁸²Br include its

relatively short half-life, which minimizes long-term environmental contamination, and the

emission of multiple high-energy gamma rays, facilitating its detection.[2]

Key Properties of Bromine-82:
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Property Value

Half-life 35.3 hours[1][2]

Decay Mode Beta decay

Gamma Emission Energies
Multiple, including prominent peaks at 554 keV,

776 keV, and 1044 keV[2]

Chemical Form in Water Bromide ion (Br⁻)

Applications in Environmental Studies
Bromine-82 is a versatile radiotracer with primary applications in the following areas:

Groundwater Tracing: To determine groundwater flow paths, velocity, and dispersion

characteristics in various aquifer types, including porous media and fractured rock.[3]

Surface Water Studies: To measure river and stream discharge, study mixing and dispersion

of pollutants, and investigate travel times of contaminants.

Sediment Transport: To track the movement of sediments in rivers, estuaries, and coastal

areas, providing valuable data for coastal engineering and erosion studies.[4]

Leak Detection: To identify and locate leaks in underground pipelines and industrial systems.

Experimental Protocols
Groundwater Tracing
This protocol outlines the methodology for a typical groundwater tracing experiment using ⁸²Br.

3.1.1. Materials and Equipment

Bromine-82 in the form of potassium bromide (K⁸²Br) or ammonium bromide (NH₄⁸²Br)

Shielded container for transporting the radioisotope

Scintillation detector (e.g., NaI(Tl)) with a multichannel analyzer
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GPS for location mapping

Data logger and power supply

Personal protective equipment (PPE): gloves, lab coat, safety glasses

Radiation survey meter

Decontamination supplies

3.1.2. Experimental Workflow
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Caption: Workflow for a groundwater tracing study using Bromine-82.
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3.1.3. Detailed Methodology

Site Characterization and Preparation:

Conduct a thorough hydrogeological investigation of the study area to determine the likely

direction of groundwater flow.

Install injection and observation wells at appropriate locations.

Measure background gamma radiation levels at all monitoring points before introducing

the tracer.

Tracer Solution Preparation:

Obtain a calibrated source of K⁸²Br or NH₄⁸²Br.

In a shielded and designated preparation area, dissolve the solid tracer in a known volume

of deionized or site-specific groundwater. The total activity will depend on the scale of the

experiment, flow velocity, and distance between injection and monitoring points. Activities

in the range of a few hundred mCi are common for site-scale investigations.[5]

Ensure complete dissolution and homogenization of the tracer solution.

Tracer Injection:

Inject the tracer solution as a "slug" or pulse into the injection well.

The injection should be performed quickly to approximate an instantaneous release.

Immediately after injection, flush the well with a known volume of non-radioactive water to

push the tracer into the aquifer and minimize wellbore effects.

Monitoring and Sampling:

Place the NaI(Tl) detector probe in the observation wells.

Record gamma count rates at regular intervals. The frequency of measurement should be

high initially and can be decreased as the tracer plume passes.
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If collecting water samples for laboratory analysis, use clean, labeled bottles and record

the time and location of each sample.

Data Analysis:

Correct the measured count rates for background radiation and radioactive decay.

Plot the corrected count rate (or concentration) versus time to generate a breakthrough

curve.

From the breakthrough curve, determine key parameters such as the time to peak

concentration (tₚ) and the mean residence time.

Calculate the groundwater velocity (v) using the distance (d) between the injection and

observation wells and the time of travel.

The longitudinal dispersion coefficient (Dₗ) can be estimated from the shape and spread of

the breakthrough curve.[6][7]

Sediment Transport Studies
This protocol describes the use of ⁸²Br to trace the movement of sediment.

3.2.1. Materials and Equipment

Bromine-82 as K⁸²Br or NH₄⁸²Br

Sediment from the study site for labeling

Waterproof, shielded container for tracer injection

Submersible NaI(Tl) detector system with a long cable

GPS and boat for tracking

Radiation safety equipment as listed in 3.1.1.

3.2.2. Experimental Workflow
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Caption: Workflow for a sediment transport study using Bromine-82.
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3.2.3. Detailed Methodology

Sediment Labeling:

Collect a representative sample of sediment from the study area.

In a controlled laboratory setting, mix the sediment with a solution of K⁸²Br or NH₄⁸²Br. The

bromide ions will adsorb to the surface of the sediment particles.

Gently heat the mixture to enhance the binding of the tracer to the sediment.

Wash the labeled sediment with non-radioactive water to remove any unbound tracer.

Field Deployment:

Conduct a background radiation survey of the study area before introducing the labeled

sediment.

Place the labeled sediment in a shielded injection device.

At the desired location, release the labeled sediment onto the riverbed or seabed.

Tracking and Measurement:

Use a boat equipped with a GPS and the submersible NaI(Tl) detector to systematically

survey the area around the injection point.

Record the gamma count rate and the corresponding geographic coordinates.

Repeat the surveys at regular time intervals to track the movement and dispersion of the

labeled sediment.

Data Analysis:

Correct the count rate data for background radiation and radioactive decay.

Create contour maps of the tracer distribution at different time points.

Determine the center of mass of the tracer plume for each survey.
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Calculate the sediment transport velocity and direction by tracking the displacement of the

center of mass over time.[4]

Data Presentation
Quantitative data from Bromine-82 tracer studies should be summarized in clear and

structured tables to facilitate comparison and interpretation.

Table 1: Example Data from a Hypothetical Groundwater Tracing Study

Parameter Injection Well Observation Well 1 Observation Well 2

Distance from

Injection (m)
0 50 100

⁸²Br Activity Injected

(mCi)
250 - -

Time to Peak (hours) - 48 92

Peak Count Rate

(cps)
- 15,200 8,500

Calculated Velocity

(m/day)
- 25 26.1

Longitudinal

Dispersion (m²/day)
- 1.2 2.5

Table 2: Example Data from a Hypothetical Sediment Transport Study
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Survey Time (hours
post-injection)

Center of Mass
(UTM Coordinates)

Mean Transport
Distance (m)

Calculated
Transport Velocity
(m/hr)

1 345678 E, 5678901 N 0 0

6 345728 E, 5678926 N 55.9 11.2

12 345783 E, 5678953 N 111.8 9.3

24 345891 E, 5679001 N 231.5 9.6

Radiological Safety and Handling
The use of Bromine-82 requires strict adherence to radiation safety protocols to protect

personnel and the environment.[8][9]

5.1. General Principles

ALARA (As Low As Reasonably Achievable): All radiation doses should be kept as low as

reasonably achievable.

Time, Distance, Shielding: Minimize time spent near the source, maximize distance from the

source, and use appropriate shielding (e.g., lead).

Contamination Control: Use designated work areas, absorbent materials, and appropriate

PPE to prevent the spread of radioactive contamination.

5.2. Field Safety Procedures

Transportation: Transport ⁸²Br in a properly labeled and shielded container in accordance

with national and international regulations.[9]

Site Control: Establish a controlled area around the injection point during tracer preparation

and injection.

Personal Dosimetry: All personnel handling the tracer must wear personal dosimeters (e.g.,

TLD badges) to monitor their radiation exposure.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://gnssn.iaea.org/Superseded%20Safety%20Standards/Safety_Series_040_1974.pdf
https://gnssn.iaea.org/Superseded%20Safety%20Standards/Safety_Series_020_1966.pdf
https://gnssn.iaea.org/Superseded%20Safety%20Standards/Safety_Series_020_1966.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Survey and Monitoring: Regularly monitor the work area and personnel for contamination

using a survey meter.

Spill Response: Have a spill kit and a clear spill response plan in place. In case of a spill,

immediately cordon off the area, notify the Radiation Safety Officer, and begin

decontamination procedures.

Waste Disposal: All radioactive waste must be collected, segregated, and disposed of in

accordance with institutional and regulatory requirements.

Logical Relationship for Radiation Safety
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Caption: Key elements of a radiation safety program for fieldwork.

By following these detailed application notes and protocols, researchers can effectively and

safely utilize Bromine-82 as a powerful tool for a wide range of environmental studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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